Cas no 1314656-50-2 (2-(2-fluoro-3-methylphenyl)-2-methylpropanoic acid)

• Product Name: 2-(2-fluoro-3-methylphenyl)-2-methylpropanoic acid
• CAS No: 1314656-50-2
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 5939585
• PubChem ID: 83402904
• Update Time: 2025-10-30

2-(2-fluoro-3-methylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-3-methylphenyl)-2-methylpropanoic acid
• EN300-1847172
• DTXSID801250997
• Benzeneacetic acid, 2-fluoro-alpha,alpha,3-trimethyl-
• 1314656-50-2
• AT39754

• Inchi： 1S/C11H13FO2/c1-7-5-4-6-8(9(7)12)11(2,3)10(13)14/h4-6H,1-3H3,(H,13,14)
• InChI Key： ZHJWLGZKOWOSFS-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-fluoro-3-methylphenyl)-2-methylpropanoic acid

2-(2-Fluoro-3-methylphenyl)-2-methylpropanoic Acid (CAS No. 1314656-50-2): An Overview of Its Properties, Applications, and Recent Research

2-(2-Fluoro-3-methylphenyl)-2-methylpropanoic acid (CAS No. 1314656-50-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as FMPMPA, is characterized by its unique molecular structure, which includes a fluorinated and methylated phenyl group attached to a methylpropanoic acid moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 2-(2-fluoro-3-methylphenyl)-2-methylpropanoic acid is C₁₁H₁₃FO₂, with a molecular weight of approximately 198.21 g/mol. Its chemical structure can be represented as:

C(=O)C(C)(C)C1=CC(=C(C=C1F)C)O

The presence of the fluorine atom in the phenyl ring significantly influences the compound's physical and chemical properties, such as its solubility, stability, and reactivity. Fluorine atoms are known to enhance the lipophilicity of molecules, which can improve their ability to cross biological membranes and interact with target proteins. Additionally, the methyl group on the propanoic acid moiety contributes to the compound's overall hydrophobicity, further enhancing its potential for use in pharmaceutical applications.

In recent years, 2-(2-fluoro-3-methylphenyl)-2-methylpropanoic acid has been studied for its potential therapeutic effects. One area of interest is its use as an anti-inflammatory agent. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines play a crucial role in various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease (IBD). The ability of FMPMPA to modulate cytokine production makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-(2-fluoro-3-methylphenyl)-2-methylpropanoic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism by which FMPMPA exerts its anticancer effects is not yet fully understood, but it is believed to involve the activation of caspase-dependent pathways and the inhibition of cell proliferation. These findings suggest that FMPMPA could be further developed as a novel therapeutic agent for cancer treatment.

In addition to its therapeutic applications, 2-(2-fluoro-3-methylphenyl)-2-methylpropanoic acid has been used as a building block in organic synthesis. Its unique structure makes it a valuable intermediate for the synthesis of more complex molecules with diverse biological activities. For example, researchers have utilized FMPMPA to synthesize novel derivatives with enhanced pharmacological properties, such as improved potency and reduced toxicity. These derivatives have shown promise in preclinical studies and may warrant further investigation in clinical trials.

The synthesis of 2-(2-fluoro-3-methylphenyl)-2-methylpropanoic acid typically involves multi-step processes that include functional group transformations and protection-deprotection strategies. One common synthetic route involves the reaction of 2-fluoro-3-methylbenzaldehyde with methylmagnesium bromide to form an intermediate aldehyde, followed by reduction to the corresponding alcohol and subsequent oxidation to the carboxylic acid. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical properties of 2-(2-fluoro-3-methylphenyl)-2-methylpropanoic acid, such as its melting point (approximately 75°C), boiling point (around 180°C at reduced pressure), and solubility in various solvents (e.g., ethanol, methanol), are important considerations for its handling and storage. These properties also influence its behavior in biological systems and its suitability for different applications.

In conclusion, 2-(2-fluoro-3-methylphenyl)-2-methylpropanoic acid (CAS No. 1314656-50-2) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers distinct chemical and biological properties that make it a valuable candidate for drug discovery and development. Ongoing research continues to explore its therapeutic potential in areas such as anti-inflammatory treatment and cancer therapy, while its use as a synthetic intermediate highlights its importance in organic synthesis. As new findings emerge, FMPMPA is likely to play an increasingly significant role in advancing our understanding of chemical biology and developing innovative treatments for various diseases.